N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H18N2O3S/c23-20(16-5-6-18-19(11-16)25-14-24-18)22(9-7-17-4-2-10-26-17)13-15-3-1-8-21-12-15/h1-6,8,10-12H,7,9,13-14H2
• InChI Key: RGXVCDLFKBXVCV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)N(CCC3=CC=CS3)CC4=CN=CC=C4
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C20H18N2O3S and its molecular weight is 366.44. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis and evaluation of heterocyclic compounds incorporating similar structural motifs, which exhibit significant antimicrobial activities. These compounds, including thiazole-aminopiperidine hybrids and thieno[2,3-b]pyridines, have been designed to target specific biological receptors or enzymes, showcasing the potential of such structures in developing new therapeutic agents with antimicrobial properties (Mohareb et al., 2004); (Gad-Elkareem et al., 2011).

Metal-Organic Frameworks (MOFs) and Luminescent Materials

Studies on carboxylate-assisted acylamide metal–organic frameworks (MOFs) reveal the construction of structures with intriguing properties like thermostability and luminescence. These findings underscore the utility of carboxamide and related compounds in crafting advanced materials for applications in sensing, light emission, and catalysis (Sun et al., 2012).

Anticancer and Enzyme Inhibition

Research into novel pyrazolopyrimidines derivatives, which share a conceptual basis with N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide, has shown promising anticancer and enzyme inhibition activities. These compounds have been evaluated for their potential to act as selective and efficacious inhibitors of key enzymes involved in cancer progression, illustrating the compound's relevance in designing anticancer drugs (Rahmouni et al., 2016).

Drug Discovery and Molecular Docking

In drug discovery, analogues of this compound have been identified as potential leads for further development. Virtual screening and molecular docking studies targeting specific biological receptors have facilitated the discovery of compounds with potent biological activities, highlighting the chemical's importance in the early stages of drug development (Wang et al., 2011).